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Compound of Interest

Compound Name: cis-4-Hexen-1-ol

Cat. No.: B3427696

An In-depth Technical Guide to cis-4-Hexen-1-ol

This technical guide provides a comprehensive overview of the chemical properties, reactivity,
and a representative experimental workflow for cis-4-Hexen-1-ol. The information is intended
for researchers, scientists, and professionals in drug development and organic synthesis.

Chemical and Physical Properties

cis-4-Hexen-1-ol is a colorless to pale yellow liquid recognized by its distinct green and grassy
odor.[1][2] It is a valuable intermediate in organic synthesis and is utilized in the fragrance and
flavor industry.[1][2] The cis-configuration of the double bond is crucial to its unique physical
and chemical characteristics.[1]

Below is a summary of its key quantitative properties.
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Property Value Reference(s)
Molecular Formula CeH120 [3114]
Molecular Weight 100.16 g/mol [31[5]
Colorless to pale yellow clear
Appearance o [2]
liquid
- _ 158-160 °C @ 760 mmHg 80
Boiling Point [2][6]
°C @ 30 mmHg
Density 0.851 - 0.857 g/mL at 20-25°C [4116]1[7]

Refractive Index

1.439 - 1.446 @ 20°C

[2]16]1[7]

59.4 °C - 65 °C (139 °F - 149

Flash Point [2][4][6]
OF)
Moderately soluble in water

Solubility (est. 16,000 mg/L at 25°C); [11[2117]

Soluble in alcohol.

Vapor Pressure

0.929 mmHg @ 25°C

(estimated)

[2]7]

logP (Octanol/Water)

1.285 - 1.541 (estimated)

[2](7]

CAS Registry Number

928-91-6

[3]

Reactivity and Stability

General Reactivity cis-4-Hexen-1-ol's reactivity is primarily dictated by its two functional

groups: the hydroxyl (-OH) group and the carbon-carbon double bond (C=C). It can undergo

typical alcohol reactions, such as oxidation to form the corresponding aldehyde or carboxylic

acid, and esterification with carboxylic acids or their derivatives to form esters.[1] The double

bond can participate in addition reactions, such as hydrogenation, halogenation, and

epoxidation.

Stability The compound is stable under normal storage and handling conditions.[6][8]

Conditions to Avoid To ensure stability, it is crucial to avoid:
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o Excess heat[6]
e Open flames, sparks, and other sources of ignition[6][8]

Incompatible Materials cis-4-Hexen-1-ol should not be stored or mixed with the following
materials due to the risk of vigorous reactions:

o Strong oxidizing agents[6][8]
e Strong acids[6][8]

Hazardous Decomposition Products When heated to decomposition, it can produce hazardous
products, including:

e Carbon monoxide (CO)[6]

o Carbon dioxide (CO2)[6]

o Acrid smoke and fumes[8]

Hazardous Polymerization Hazardous polymerization of this compound does not occur.[6]

Experimental Protocols

While specific synthetic procedures for cis-4-Hexen-1-ol are proprietary or varied, a general
experimental workflow for the synthesis and purification of an unsaturated alcohol like cis-4-
Hexen-1-ol from a corresponding alkyne (e.g., hex-4-yn-1-ol) is outlined below. This protocol
represents a common laboratory approach.

Objective: Synthesis of cis-4-Hexen-1-ol via selective hydrogenation of Hex-4-yn-1-ol.
Materials:

¢ Hex-4-yn-1-ol

 Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead)

e Quinoline (catalyst poison moderator)
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Hydrogen gas (Hz)

Anhydrous solvent (e.g., methanol or ethanol)
Diethyl ether

Saturated ammonium chloride (NH4Cl) solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

Procedure:

Reaction Setup: A solution of hex-4-yn-1-ol in the chosen anhydrous solvent is placed in a
round-bottom flask equipped with a magnetic stirrer.

Catalyst Addition: Lindlar's catalyst (typically 5% by weight of the alkyne) and a small amount
of quinoline are added to the flask.

Hydrogenation: The flask is evacuated and backfilled with hydrogen gas (using a balloon or a
controlled hydrogenation apparatus). The reaction mixture is stirred vigorously at room
temperature.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) to observe the disappearance of the starting alkyne and the
appearance of the product. The reaction is stopped once the starting material is consumed to
prevent over-reduction to the alkane.

Work-up:

o The reaction mixture is filtered through a pad of celite to remove the catalyst. The filter
cake is washed with the solvent.

o The filtrate is concentrated under reduced pressure to remove the bulk of the solvent.

o The residue is dissolved in diethyl ether and washed sequentially with a saturated
agueous solution of NH4Cl (to remove any remaining catalyst poisons) and brine.
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» Drying and Concentration: The organic layer is dried over anhydrous MgSOea, filtered, and
the solvent is removed by rotary evaporation.

 Purification: The crude product is purified by fractional distillation under reduced pressure or
by column chromatography on silica gel to yield pure cis-4-Hexen-1-ol.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and purification protocol
described above.
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Caption: Generalized workflow for the synthesis and purification of cis-4-Hexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3427696?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/928-91-6/
https://www.thegoodscentscompany.com/data/rw1451511.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3/b3-2-
https://www.fishersci.ca/shop/products/cis-4-hexen-1-ol-97-thermo-scientific-1/aaa1926614
https://www.chemeo.com/cid/70-288-5/4-Hexen-1-ol
https://www.chemeo.com/cid/70-288-5/4-Hexen-1-ol
https://www.fishersci.com/store/msds?partNumber=AC217950050&productDescription=4-HEXEN-1-OL%2C+PREDOMINAN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1029381.html
https://www.echemi.com/sds/leafalcohol-pid_Rock34133.html
https://www.benchchem.com/product/b3427696#cis-4-hexen-1-ol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b3427696#cis-4-hexen-1-ol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b3427696#cis-4-hexen-1-ol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b3427696#cis-4-hexen-1-ol-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3427696?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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